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Compound of Interest

Compound Name:
[3-(Aminomethyl)phenoxy]acetic

acid

CAS No.: 115464-36-3

Cat. No.: B13650013 Get Quote

In the landscape of medicinal chemistry and drug development, precision in molecular

architecture is paramount. The nomenclature of organic compounds serves as the universal

language for this precision. However, subtle differences in naming can lead to vastly different

molecules with distinct properties and applications. This guide addresses two such compounds:

[3-(Aminomethyl)phenoxy]acetic acid and its structural isomer, 3-Aminomethyl-phenylacetic

acid. While their names are similar, the presence or absence of a phenoxy ether linkage

fundamentally alters their chemical nature.

This technical guide will provide a comprehensive overview of both molecules, with a particular

focus on the more extensively characterized 3-Aminomethyl-phenylacetic acid, for which a

greater body of scientific literature and data is available. We will delve into their chemical

identifiers, molecular structures, physicochemical properties, and potential applications,

particularly in the burgeoning field of targeted protein degradation.

Part 1: [3-(Aminomethyl)phenoxy]acetic Acid
This molecule, characterized by an ether bond connecting the phenyl ring to the acetic acid

moiety, is a less commonly cited compound in scientific literature compared to its isomer.
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While a specific CAS number for [3-(Aminomethyl)phenoxy]acetic acid is not readily found in

major chemical databases, we can infer its properties from the closely related compound, (3-

Aminophenoxy)acetic acid.

Parent Compound CAS Number: 6274-24-4 (for (3-Aminophenoxy)acetic acid)[1][2]

Inferred Molecular Formula: C₉H₁₁NO₃

Inferred Molecular Weight: 181.19 g/mol

The key structural feature is the aminomethyl group (-CH₂NH₂) at the meta-position of the

phenoxy ring.

Caption: Molecular Structure of [3-(Aminomethyl)phenoxy]acetic acid

Physicochemical Properties
The properties of this compound are extrapolated from its parent and related structures.

Property Value (Estimated) Source

Molecular Formula C₉H₁₁NO₃ N/A

Molecular Weight 181.19 g/mol N/A

Appearance Solid N/A

Solubility
Soluble in DMSO, Methanol,

Water
[3]

pKa ~4.0 (for the carboxylic acid) [3]

Synthesis and Applications
The synthesis of phenoxyacetic acids generally involves the reaction of a phenol with

chloroacetic acid under basic conditions[4][5]. For the target molecule, a potential synthetic

route would involve using 3-hydroxybenzylamine, with the amino group protected, as the

starting phenol.
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Due to the presence of both an acidic carboxylic acid group and a basic amino group, this

molecule could serve as a versatile linker in drug development, connecting different molecular

fragments. However, specific applications are not well-documented in peer-reviewed literature.

Part 2: 3-Aminomethyl-phenylacetic Acid
This isomer, lacking the ether oxygen, is more prominently featured in chemical supplier

catalogs and scientific databases. It is a valuable building block in medicinal chemistry.

Chemical Identifiers and Molecular Structure
CAS Number: 113520-43-7[6]

Molecular Formula: C₉H₁₁NO₂[6]

Molecular Weight: 165.19 g/mol [6]

IUPAC Name: 2-[3-(aminomethyl)phenyl]acetic acid[6]

SMILES: C1=CC(=CC(=C1)CN)CC(=O)O[6]

Caption: Molecular Structure of 3-Aminomethyl-phenylacetic acid

Physicochemical Properties
The following table summarizes the key physicochemical properties of 3-Aminomethyl-

phenylacetic acid.

Property Value Source

Molecular Formula C₉H₁₁NO₂ [6]

Molecular Weight 165.19 g/mol [6]

Appearance Light Beige Solid [3]

Melting Point 147-150 °C [3]

XLogP3 -1.8 [6]
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Synthesis and Applications in Drug Development
Synthesis: An industrial preparation method for the related compound, 3-aminophenylacetic

acid, has been patented[7]. This multi-step synthesis starts from p-nitrophenylacetonitrile and

proceeds through reduction, acetylation, nitration, hydrolysis, esterification, deamination, and

further reduction and hydrolysis steps[7]. The synthesis of 3-Aminomethyl-phenylacetic acid

would involve a similar multi-step process, likely starting from a commercially available

phenylacetic acid derivative.

Applications: This compound is particularly relevant in the field of PROteolysis TArgeting

Chimeras (PROTACs). PROTACs are heterobifunctional molecules that recruit a target protein

to an E3 ubiquitin ligase, leading to the target's ubiquitination and subsequent degradation by

the proteasome. 2-(3-(Aminomethyl)phenyl)acetic acid can be used as a linker in the synthesis

of these complex molecules[8]. For instance, it has been utilized in the synthesis of DU-14, a

PROTAC targeting PTP1B/TC-PTP for cancer immunotherapy[8].

The bifunctional nature of the molecule, with its carboxylic acid and amine functionalities,

allows for orthogonal chemical modifications, making it an ideal scaffold for building the linker

component of a PROTAC.

Safety and Handling
Safety data for related compounds indicate that this class of molecules should be handled with

care.

Hazards: May be harmful if swallowed, cause skin irritation, and serious eye irritation[9][10].

May also cause respiratory irritation[9][10].

Handling Precautions:

Avoid contact with skin and eyes[9].

Do not breathe dust[9].

Use only in a well-ventilated area[10].

Wear appropriate personal protective equipment (PPE), including gloves, protective

clothing, and eye/face protection[10].
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Storage:

Keep container tightly closed[9][10].

Store in a dry, cool, and well-ventilated place[9][10].

Experimental Protocol: General Procedure for
Amide Coupling
The carboxylic acid moiety of 3-Aminomethyl-phenylacetic acid is a common handle for

conjugation. Below is a representative protocol for coupling this molecule to a primary amine, a

fundamental step in linker synthesis for PROTACs.

Objective: To form an amide bond between 3-Aminomethyl-phenylacetic acid and a generic

primary amine (R-NH₂).

Materials:

3-Aminomethyl-phenylacetic acid

R-NH₂ (a generic primary amine)

N,N-Dimethylformamide (DMF)

N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

Hydroxybenzotriazole (HOBt)

N,N-Diisopropylethylamine (DIPEA)

Saturated aqueous sodium bicarbonate

Brine

Ethyl acetate

Anhydrous magnesium sulfate
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Procedure:

Reaction Setup: In a round-bottom flask, dissolve 3-Aminomethyl-phenylacetic acid (1.0

equivalent) in DMF.

Rationale: DMF is a polar aprotic solvent that effectively dissolves the reactants.

Activation of Carboxylic Acid: Add EDC (1.2 equivalents) and HOBt (1.2 equivalents) to the

solution. Stir at room temperature for 30 minutes.

Rationale: EDC is a coupling agent that activates the carboxylic acid, making it susceptible

to nucleophilic attack. HOBt is added to suppress side reactions and improve the

efficiency of the coupling.

Addition of Amine: Add the primary amine (R-NH₂) (1.1 equivalents) and DIPEA (2.0

equivalents) to the reaction mixture.

Rationale: DIPEA is a non-nucleophilic base used to neutralize the hydrochloride salt of

EDC and any acid formed during the reaction.

Reaction Monitoring: Allow the reaction to stir at room temperature overnight. Monitor the

progress of the reaction by Thin Layer Chromatography (TLC).

Work-up: a. Dilute the reaction mixture with ethyl acetate. b. Wash with saturated aqueous

sodium bicarbonate (3x), followed by brine (1x).

Rationale: The aqueous washes remove unreacted reagents and water-soluble

byproducts. c. Dry the organic layer over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel to obtain

the desired amide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13650013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Phase Work-up & Purification Phase

Dissolve 3-Aminomethyl-phenylacetic acid in DMF Add EDC/HOBt for activation Add R-NH₂ and DIPEA Stir overnight, monitor by TLC Dilute with Ethyl Acetate Aqueous Washes (NaHCO₃, Brine) Dry (MgSO₄) and Concentrate Flash Column Chromatography Final_Product
Pure Amide Product

Click to download full resolution via product page

Caption: Workflow for a standard amide coupling reaction.

Conclusion
This guide has elucidated the structures and properties of [3-(Aminomethyl)phenoxy]acetic
acid and 3-Aminomethyl-phenylacetic acid. While structurally similar, they are distinct chemical

entities. 3-Aminomethyl-phenylacetic acid (CAS: 113520-43-7) is a well-documented and

commercially available compound with established applications as a linker in the synthesis of

PROTACs and other complex molecules for drug discovery. Researchers and scientists are

advised to carefully verify the CAS number and structure to ensure they are working with the

intended molecule for their specific application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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